Cas no 2228466-86-0 (1,1-difluoro-4-methanesulfonyl-2-methylbutan-2-amine)

• Product Name: 1,1-difluoro-4-methanesulfonyl-2-methylbutan-2-amine
• CAS No: 2228466-86-0
• MF: C₆H₁₃F₂NO₂S
• MW: 201.234727621078
• CID: 5930708
• PubChem ID: 165657712
• Update Time: 2025-08-05

1,1-difluoro-4-methanesulfonyl-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-4-methanesulfonyl-2-methylbutan-2-amine
• 2228466-86-0
• EN300-1990636

• Inchi： 1S/C6H13F2NO2S/c1-6(9,5(7)8)3-4-12(2,10)11/h5H,3-4,9H2,1-2H3
• InChI Key： WORSXVFYYSOCLJ-UHFFFAOYSA-N
• SMILES： S(C)(CCC(C)(C(F)F)N)(=O)=O

Computed Properties

• Exact Mass: 201.06350616g/mol
• Monoisotopic Mass: 201.06350616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.5Ų

Additional information on 1,1-difluoro-4-methanesulfonyl-2-methylbutan-2-amine

Professional Introduction to Compound with CAS No. 2228466-86-0 and Product Name: 1,1-difluoro-4-methanesulfonyl-2-methylbutan-2-amine

The compound with the CAS number 2228466-86-0 and the product name 1,1-difluoro-4-methanesulfonyl-2-methylbutan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both fluorine and methanesulfonyl groups in its molecular structure contributes to its distinct chemical properties, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel compounds that exhibit enhanced efficacy and reduced side effects. The compound 1,1-difluoro-4-methanesulfonyl-2-methylbutan-2-amine stands out in this context due to its ability to modulate biological pathways in a targeted manner. The fluorine atom, known for its ability to influence metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacological properties of this compound. Additionally, the methanesulfonyl group contributes to its solubility and bioavailability, making it an attractive candidate for formulation development.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that it may have therapeutic effects on conditions such as inflammation, pain, and neurological disorders. The unique combination of functional groups in its structure allows it to interact with multiple targets within biological systems, providing a multifaceted approach to treatment. This is particularly relevant in the context of developing next-generation therapeutics that address complex diseases.

Recent studies have demonstrated the compound's ability to inhibit key enzymes involved in inflammatory pathways. For instance, preliminary research suggests that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins—a class of compounds known for their role in inflammation. By modulating these enzymatic pathways, the compound has the potential to reduce inflammation and associated symptoms without causing significant side effects.

The structural design of 1,1-difluoro-4-methanesulfonyl-2-methylbutan-2-amine also makes it an interesting candidate for further chemical optimization. Medicinal chemists are exploring various derivatives of this compound to enhance its pharmacological profile. For example, modifications aimed at improving metabolic stability or enhancing binding affinity could lead to more potent and selective drug candidates. The fluorine atom's ability to participate in hydrogen bonding and hydrophobic interactions provides multiple avenues for structural diversification.

In addition to its therapeutic potential, this compound has implications for research methodologies in drug discovery. Its unique chemical properties make it a valuable tool for studying enzyme mechanisms and developing new screening assays. By using this compound as a reference standard or intermediate, researchers can gain insights into how specific molecular features influence biological activity. This knowledge can then be applied to design more effective drugs in the future.

The synthesis of 1,1-difluoro-4-methanesulfonyl-2-methylbutan-2-amine presents both challenges and opportunities for synthetic chemists. The introduction of fluorine-containing moieties often requires specialized techniques due to their reactivity and sensitivity. However, advances in synthetic methodologies have made it increasingly feasible to incorporate fluorine atoms into complex molecules with high precision. This has opened up new possibilities for creating novel compounds with tailored properties.

The industrial production of this compound also raises important considerations regarding scalability and cost-effectiveness. As interest in fluorinated compounds grows within the pharmaceutical industry, optimizing synthetic routes becomes crucial for ensuring large-scale availability. Collaborative efforts between academia and industry are essential for developing efficient production processes that meet both quality and economic standards.

From a regulatory perspective, ensuring compliance with safety and environmental guidelines is paramount when handling compounds like 1,1-difluoro-4-methanesulfonyl-2-methylbutan-2-amine. While it does not fall under categories such as hazardous materials or controlled substances, proper handling procedures must be followed to minimize risks associated with chemical exposure. This includes implementing appropriate storage conditions and personal protective equipment (PPE) protocols during research and manufacturing activities.

The future prospects of this compound are promising, with ongoing research expected to uncover new applications and refine its therapeutic potential. As computational modeling techniques advance, virtual screening methods can be employed to identify additional uses for 1,1-difluoro-4-methanesulfonyl-2-methylbutan-2-amine across different therapeutic areas. Such approaches can accelerate drug discovery by predicting how changes in molecular structure might affect biological activity.

In conclusion,1,1-difluoro-4-methanesulfonyl-2-methylbutan-2-am ine (CAS No. 2228466-86) represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its ability to modulate biological pathways makes it a valuable asset in drug development efforts aimed at treating inflammation-related diseases among others.. With continued research investments into understanding its pharmacological properties further exploration will likely reveal even more about how this innovative molecule can improve human health outcomes worldwide..